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Compound of Interest

Compound Name: 3-Fluoro-N-methylbenzylamine

Cat. No.: B151531

An In-depth Technical Guide to the Safety and Handling of 3-Fluoro-N-methylbenzylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Fluoro-N-methylbenzylamine (CAS No: 90389-84-7) is a fluorinated building block
increasingly utilized in pharmaceutical development and organic synthesis.[1][2] Its applications
include its role as a key intermediate in the synthesis of Selective Serotonin Reuptake
Inhibitors (SSRIs) and other bioactive molecules targeting neurological disorders.[1][2] The
presence of the fluorine atom can significantly alter the compound's reactivity and biological
properties, necessitating a thorough understanding of its safety profile and handling
requirements. This guide provides a comprehensive overview of the safety and handling
precautions for 3-Fluoro-N-methylbenzylamine, intended for laboratory personnel and drug
development professionals.

Hazard Identification and Classification

3-Fluoro-N-methylbenzylamine is classified as a hazardous substance. The primary hazards
are its corrosive nature and potential for acute toxicity upon ingestion.

Globally Harmonized System (GHS) Classification
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[3]
) ] o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B/1C
burns and eye damage.[4][5]
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage.[3]

GHS Pictograms:

Signal Word: Danger|[3]

Hazard Statements:

e H302: Harmful if swallowed.[3]

e H314: Causes severe skin burns and eye damage.[4][5]
o H318: Causes serious eye damage.[3]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the
table below.
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Code Precaution

Do not breathe
P260 .

dust/fume/gas/mist/vapors/spray.
P264 Wash skin thoroughly after handling.[3]

Do not eat, drink or smoke when using this
P270

product.[3]
P280 Wear protective gloves/ protective clothing/ eye

protection/ face protection.[3]

IF SWALLOWED: Call a POISON CENTER or
P301+P312 L

doctor/physician if you feel unwell.[3]

IF SWALLOWED: Rinse mouth. Do NOT induce
P301+P330+P331 N

vomiting.[4]

IF ON SKIN (or hair): Take off immediately all
P303+P361+P353 contaminated clothing. Rinse skin with

water/shower.[4]

IF INHALED: Remove person to fresh air and
P304+P340 )

keep comfortable for breathing.[4]

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3]
P310 Immediately call a POISON CENTER or

doctor/physician.[4]
P363 Wash contaminated clothing before reuse.
P405 Store locked up.

Dispose of contents/container to an approved
P501

waste disposal plant.[3][4]

Physical and Chemical Properties

© 2025 BenchChem. All rights reserved.

3/11 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A summary of the key physical and chemical properties of 3-Fluoro-N-methylbenzylamine is
presented in the table below.

Property Value

Molecular Formula CsH10FN[6]

Molecular Weight 139.17 g/mol [3][6]

Appearance Colorless to red to green clear liquid[4][5]
Boiling Point 183-184 °CJ3]

Density 1.015 g/mL at 25 °C[3]

Refractive Index n20/D 1.4990][3]

Flash Point 66.7 °C (152.1 °F)[3]

Toxicological Information

Specific quantitative toxicological data, such as LD50 or LC50 values, for 3-Fluoro-N-
methylbenzylamine are not readily available in the public domain. However, data for the
structurally similar, non-fluorinated analog, N-methylbenzylamine (CAS No: 103-67-3), can
provide an estimate of its potential toxicity. For N-methylbenzylamine, the oral LD50 in rats is
reported as 300 mg/kg.[7] This suggests that 3-Fluoro-N-methylbenzylamine is also likely to
be harmful if swallowed.

The primary toxicological concerns are its corrosive effects on the skin, eyes, and mucous
membranes.[7] Inhalation may cause severe irritation to the respiratory tract.[7]

Experimental Protocols for Safety Assessment

Standardized protocols, such as those established by the Organisation for Economic Co-
operation and Development (OECD), are used to assess the safety of chemical substances.
Below are detailed methodologies for key experiments relevant to the hazards of 3-Fluoro-N-
methylbenzylamine.
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Acute Dermal Irritation/Corrosion (Based on OECD Test
Guideline 404)

This test determines the potential of a substance to cause irreversible (corrosion) or reversible

(irritation) skin damage.

Methodology:

Animal Model: The albino rabbit is the preferred species.

Test Substance Application: A single dose of 0.5 mL of 3-Fluoro-N-methylbenzylamine is
applied to a small area of clipped skin (approximately 6 cm?). An untreated skin area serves
as a control.

Exposure: The application site is covered with a gauze patch and the animal is wrapped with
a binder for a 4-hour exposure period.

Observation: After 4 hours, the residual substance is removed. The skin is examined for
signs of erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours, and then
periodically for up to 14 days.

Scoring and Classification: The severity of the skin reactions is scored. If corrosive effects
are observed, the test is terminated. If no corrosion is seen, the response is observed for
reversibility to differentiate between irritation and no effect.

Acute Eye Irritation/Corrosion (Based on OECD Test
Guideline 405)

This test evaluates the potential of a substance to cause serious eye damage or irritation.

Methodology:

Pre-assessment: Before in-vivo testing, a weight-of-evidence analysis of existing data is
performed. Given that the substance is known to be corrosive to the skin, it is often
presumed to be corrosive to the eyes, and further testing may be deemed unnecessary.

Animal Model: If testing is required, the albino rabbit is used.
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Test Substance Application: A single dose of the test substance is applied to the conjunctival
sac of one eye. The other eye remains untreated and serves as a control. The eyelids are
held together for a short period to prevent loss of the substance.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The degree
of eye irritation/corrosion is evaluated by scoring lesions of the cornea, iris, and conjunctiva.

Duration: Observations may continue for up to 21 days to assess the reversibility of any
effects.

Acute Oral Toxicity - Acute Toxic Class Method (Based
on OECD Test Guideline 423)

This method is used to estimate the acute oral toxicity of a substance and allows for its

classification.

Methodology:

Animal Model: Typically, rats are used.

Dosing: A stepwise procedure is used with a small number of animals per step. The
substance is administered orally in a single dose.

Dose Levels: The starting dose is selected from a series of fixed dose levels (e.g., 5, 50,
300, 2000 mg/kg body weight).

Observation: The animals are observed for mortality and clinical signs of toxicity for up to 14
days.

Classification: The classification is determined by the number of animals that die at a
particular dose level. The results allow for the assignment of the substance to a GHS acute
toxicity category.

Safe Handling and Storage Workflow

A systematic approach is crucial for the safe handling of 3-Fluoro-N-methylbenzylamine from

receipt to disposal. The following diagram illustrates a logical workflow for this process.
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Safe Handling Workflow for 3-Fluoro-N-methylbenzylamine

Receipt & Inspection
- Check for damage
- Verify label

;

Storage
- Cool, dry, well-ventilated area
- Away from incompatibles
- Tightly sealed container

;

Pre-Use Preparation
- Review SDS
- Don appropriate PPE
- Work in a fume hood

l

Handling & Use
- Avoid inhalation, ingestion, and skin/eye contact
- Use smallest practical quantities

Accident Exposure
Spill Response
- Evacuate area Routine First Aid
- Use absorbent material - Follow SDS instructions for exposure
- Ventilate
Cleanup

- Collect in labeled, sealed containers
- Follow institutional and local regulations

Waste Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 3-Fluoro-N-methylbenzylamine.

Personal Protective Equipment (PPE)
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Appropriate PPE is mandatory when handling 3-Fluoro-N-methylbenzylamine to prevent
exposure.

o Eye/Face Protection: Wear chemical splash goggles and a face shield.[3]
o Skin Protection:
o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

o Body Protection: Wear a lab coat, and consider a chemical-resistant apron and boots for
larger quantities or when there is a risk of splashing.

o Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If a
fume hood is not available or if there is a risk of exceeding exposure limits, use a
NIOSH/MSHA approved respirator with an appropriate cartridge (e.g., type ABEK (EN14387)
respirator filter).[3]

First-Aid Measures

In case of exposure, immediate medical attention is required. Show the safety data sheet to the
attending physician.

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[4]
Immediately call a poison center or doctor.

 In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with
plenty of water/shower.[4]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.[3] Immediately call a poison center or
doctor.

o If Swallowed: Rinse mouth. Do NOT induce vomiting.[4] Call a poison center or doctor if you
feel unwell.

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

» Specific Hazards: The compound is a combustible liquid.[3] Thermal decomposition can
produce toxic fumes, including nitrogen oxides, carbon monoxide, and carbon dioxide.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE. Ensure
adequate ventilation. Remove all sources of ignition.

e Environmental Precautions: Prevent the substance from entering drains.

o Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, vermiculite) and
place it in a suitable, closed container for disposal.

Storage and Disposal

» Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.
Store away from incompatible materials such as strong oxidizing agents and acids. Store in
a locked cabinet.

» Disposal: Dispose of the waste material in accordance with local, state, and federal
regulations. Do not allow it to enter the sewage system.

Conclusion

3-Fluoro-N-methylbenzylamine is a valuable chemical intermediate with significant hazards,
primarily its corrosivity and acute oral toxicity. A thorough understanding and strict adherence to
the safety precautions outlined in this guide are essential for its safe handling in a research and
development setting. This includes the consistent use of appropriate personal protective
equipment, working in well-ventilated areas, and being prepared for emergency situations. By
following these guidelines, researchers can minimize the risks associated with this compound
and ensure a safe working environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [3-Fluoro-N-methylbenzylamine safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151531#3-fluoro-n-methylbenzylamine-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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